1-Acetoxy-1,3-butadiene 1-Acetoxy-1,3-butadiene 1-Acetoxy-1,3-butadiene (1-ABD) can be generated by potassium or sodium acetate catalyzed reaction between crotonaldehyde and acetic anhydride. The product is a mixture of cis and trans forms, that has been confirmed by its physical properties and IR spectra. It is reported to be formed as a major product during the acetoxylation of 1,3-butadiene (BD) in gas-phase in the presence of Pd-KOAc (palladium-potassium acetate) catalyst. 1-ABD participates as 2Π or 4Π diene in cycloaddition reactions. Enantioselective Diels Alder reaction of 2-methoxy-5-methyl-1,4-benzoquinone with 1-ABD in the presence of molecular sieves (mesh size:4Å) has been reported.

Brand Name: Vulcanchem
CAS No.: 1515-76-0
VCID: VC20953648
InChI: InChI=1S/C6H8O2/c1-3-4-5-8-6(2)7/h3-5H,1H2,2H3/b5-4-
SMILES: CC(=O)OC=CC=C
Molecular Formula: C6H8O2
Molecular Weight: 112.13 g/mol

1-Acetoxy-1,3-butadiene

CAS No.: 1515-76-0

Cat. No.: VC20953648

Molecular Formula: C6H8O2

Molecular Weight: 112.13 g/mol

* For research use only. Not for human or veterinary use.

1-Acetoxy-1,3-butadiene - 1515-76-0

Specification

Description 1-Acetoxy-1,3-butadiene (1-ABD) can be generated by potassium or sodium acetate catalyzed reaction between crotonaldehyde and acetic anhydride. The product is a mixture of cis and trans forms, that has been confirmed by its physical properties and IR spectra. It is reported to be formed as a major product during the acetoxylation of 1,3-butadiene (BD) in gas-phase in the presence of Pd-KOAc (palladium-potassium acetate) catalyst. 1-ABD participates as 2Π or 4Π diene in cycloaddition reactions. Enantioselective Diels Alder reaction of 2-methoxy-5-methyl-1,4-benzoquinone with 1-ABD in the presence of molecular sieves (mesh size:4Å) has been reported.

CAS No. 1515-76-0
Molecular Formula C6H8O2
Molecular Weight 112.13 g/mol
IUPAC Name [(1Z)-buta-1,3-dienyl] acetate
Standard InChI InChI=1S/C6H8O2/c1-3-4-5-8-6(2)7/h3-5H,1H2,2H3/b5-4-
Standard InChI Key NMQQBXHZBNUXGJ-PLNGDYQASA-N
Isomeric SMILES CC(=O)O/C=C\C=C
SMILES CC(=O)OC=CC=C
Canonical SMILES CC(=O)OC=CC=C

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